Cas no 1864072-65-0 (2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride)

• Product Name: 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride
• CAS No: 1864072-65-0
• MF: C₁₀H₁₂ClN₃S
• MW: 241.740379333496
• MDL: MFCD26793069
• CID: 4773360
• PubChem ID: 72716425
• Update Time: 2026-02-26

2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Azetidin-3-ylthio)-1H-benzo[d]imidazole hydrochloride
• 2-(azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride
• 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride

• MDL： MFCD26793069
• Inchi： 1S/C10H11N3S.ClH/c1-2-4-9-8(3-1)12-10(13-9)14-7-5-11-6-7;/h1-4,7,11H,5-6H2,(H,12,13);1H
• InChI Key： WKQRSPOXMCQTON-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2N1)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride

Recent Advances in the Study of 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole Hydrochloride (CAS: 1864072-65-0)

The compound 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride (CAS: 1864072-65-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and benzodiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins. Preliminary results indicate that 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride exhibits a high degree of specificity for certain kinases and proteases, making it a candidate for further development in oncology and inflammatory diseases.

In addition to its enzymatic inhibition properties, recent studies have explored the compound's pharmacokinetic profile. Investigations into its absorption, distribution, metabolism, and excretion (ADME) have revealed favorable bioavailability and stability under physiological conditions. These findings are critical for its potential transition from preclinical to clinical studies, as they address key challenges related to drug delivery and systemic exposure.

Another noteworthy aspect of this research is the compound's synthetic accessibility. Recent publications have detailed novel synthetic routes that improve yield and purity, thereby facilitating large-scale production for further testing. These advancements are expected to accelerate the compound's progression through the drug development pipeline.

Despite these promising developments, challenges remain. For instance, the compound's off-target effects and potential toxicity in long-term use require further investigation. Ongoing studies are employing in vivo models to assess these risks and optimize the compound's therapeutic index. Collaborative efforts between academic and industrial researchers are also underway to explore its potential in combination therapies.

In conclusion, 2-(Azetidin-3-ylsulfanyl)-1H-1,3-benzodiazole hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with its promising biological activity, position it as a valuable candidate for further development. Future studies will likely focus on refining its pharmacological properties and expanding its therapeutic applications, paving the way for potential clinical trials.